Cas no 126714-85-0 (4,5-Dichlorothiophene-2-sulfonyl chloride)

• Product Name: 4,5-Dichlorothiophene-2-sulfonyl chloride
• CAS No: 126714-85-0
• MF: C₄HCl₃O₂S₂
• MW: 251.538535833359
• MDL: MFCD00052092
• CID: 63839
• PubChem ID: 518622
• Update Time: 2025-11-02

4,5-Dichlorothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichlorothiophene-2-sulfonyl chloride
• 4,5-Dichlorothiophene-2-sulphonyl chloride
• 2,3-Dichlorothiophene-5-sulfonyl chloride
• 2,3-DICHLOROTHIOPHENE-5-SULPHONYL
• 2,3-Dichlorothiophene-5-sulphonyl chloride
• 2,3-Dichlorothiophen
• 2,3-DICHLOROTHIOPHENE-5-SULFONYL CHLORI&
• 4,5-Dichloro-2-thiophenesulfonyl chloride
• 2,3-Dichlorothiophene-5-sulfonylchloride
• 4,5-Dichlorothiophene-2-sulfonylchloride
• 4,5-Dichlorothiophene-2-sulfonyl chloride 97%
• MFCD00052092
• J-506942
• 4,5-Dichloro-2-thiophenesulfonyl chloride #
• AT16660
• DTXSID50333794
• AKOS005206788
• 2-Thiophenesulfonyl chloride, 4,5-dichloro-
• EN300-271080
• 4,5-dichloro-thiophene-2-sulfonyl chloride
• SCHEMBL742144
• 126714-85-0
• 4,5-Dichlorothiophene-2-sulfonyl chloride, 97%
• FT-0609585
• 4,5-dichlorothiophene-2-sulfonyl chloride;2,3-Dichlorothiophene-5-sulfonylchloride
• DB-019727
• DTXCID60284884
• 623-936-7

• MDL： MFCD00052092
• Inchi： 1S/C4HCl3O2S2/c5-2-1-3(10-4(2)6)11(7,8)9/h1H
• InChI Key： IVTWLTRKVRJPNG-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(S1)Cl)Cl)(=O)=O
• BRN： 161983

Computed Properties

• Exact Mass: 249.84800
• Monoisotopic Mass: 249.848355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Color/Form: White or light brown crystalline powder
• Density: 1.803
• Melting Point: 54-58 °C (lit.)
• Boiling Point: 338.7ºC at 760 mmHg
• Flash Point: 158.6 ºC
• Refractive Index: 1.607
• PSA: 70.76000
• LogP: 4.06320
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

4,5-Dichlorothiophene-2-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 4,5-Dichlorothiophene-2-sulfonyl chloride

4,5-Dichlorothiophene-2-sulfonyl chloride (CAS No. 126714-85-0): Properties, Applications, and Market Insights

4,5-Dichlorothiophene-2-sulfonyl chloride (CAS No. 126714-85-0) is a specialized sulfonyl chloride derivative with significant importance in organic synthesis and pharmaceutical intermediates. This compound belongs to the class of heterocyclic sulfonyl chlorides, characterized by its unique molecular structure combining a thiophene ring with sulfonyl and chlorine functional groups. The growing demand for high-purity 4,5-Dichlorothiophene-2-sulfonyl chloride reflects its expanding applications across various industries.

The chemical structure of 4,5-Dichlorothiophene-2-sulfonyl chloride features a thiophene core substituted with chlorine atoms at the 4 and 5 positions, along with a reactive sulfonyl chloride group at position 2. This arrangement gives the compound distinctive electrophilic properties that make it valuable for nucleophilic substitution reactions. Researchers particularly value this compound for its role in creating sulfur-containing heterocycles, which are crucial building blocks in medicinal chemistry.

Recent trends in pharmaceutical research have increased interest in thiophene-based compounds like 4,5-Dichlorothiophene-2-sulfonyl chloride. The compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential drug candidates for treating inflammatory conditions and microbial infections. Its versatility in cross-coupling reactions makes it particularly valuable for creating complex molecular architectures.

From a material science perspective, 4,5-Dichlorothiophene-2-sulfonyl chloride has shown promise in the development of advanced polymeric materials. The compound's ability to introduce sulfur functionalities into polymer chains contributes to enhanced material properties such as thermal stability and electrical conductivity. This has led to exploration in electronic materials and specialty coatings applications.

The synthesis of 4,5-Dichlorothiophene-2-sulfonyl chloride typically involves chlorosulfonation reactions of appropriately substituted thiophene precursors. Manufacturers employ rigorous quality control measures to ensure high purity levels, as impurities can significantly affect the compound's reactivity in downstream applications. Analytical techniques like HPLC and NMR spectroscopy are commonly used for characterization.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to produce 4,5-Dichlorothiophene-2-sulfonyl chloride. This includes optimizing reaction conditions to minimize waste generation and exploring alternative synthetic routes with improved atom economy. Such developments align with growing industry demands for environmentally friendly chemical processes.

The global market for 4,5-Dichlorothiophene-2-sulfonyl chloride has shown steady growth, driven primarily by the pharmaceutical sector's expanding needs. Asia-Pacific regions, particularly China and India, have emerged as significant production hubs, while North America and Europe remain major consumption centers for research and development purposes. Market analysts project continued demand growth as new applications emerge in specialty chemicals and advanced materials.

Storage and handling of 4,5-Dichlorothiophene-2-sulfonyl chloride require attention to its moisture sensitivity. The compound is typically supplied in moisture-proof packaging and should be stored under inert atmosphere conditions to maintain stability. Proper laboratory safety protocols must be followed when working with this chemical, including the use of appropriate personal protective equipment.

Recent patent literature reveals growing intellectual property activity surrounding 4,5-Dichlorothiophene-2-sulfonyl chloride derivatives, particularly in medicinal chemistry applications. Several pharmaceutical companies have disclosed novel synthetic methods utilizing this compound as a key intermediate, highlighting its importance in drug discovery programs. This trend suggests sustained research interest in the coming years.

For researchers seeking high-quality 4,5-Dichlorothiophene-2-sulfonyl chloride, it's essential to source from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. Batch-to-batch consistency is particularly important for sensitive applications in pharmaceutical synthesis. Many suppliers now offer custom synthesis services to meet specific purity or isotopic labeling requirements.

The future outlook for 4,5-Dichlorothiophene-2-sulfonyl chloride appears promising, with potential applications emerging in agrochemicals and electronic materials. As synthetic methodologies continue to advance, the compound's utility as a versatile building block in organic synthesis is expected to expand further. Ongoing research into its reactivity patterns may uncover new transformations that enhance its value in complex molecule construction.